Cas no 2229655-81-4 (tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229655-81-4
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6083763
• PubChem ID: 165639826
• Update Time: 2025-05-24

tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate
• 2229655-81-4
• EN300-1893243

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-11-15(4,5)9-8-12(17)7-6-10-16/h6-7,12H,8-11,16H2,1-5H3/b7-6+
• InChI Key： IAEDYIUQXQAVCQ-VOTSOKGWSA-N
• SMILES： O(C(C)(C)C)C(N1C(/C=C/CN)CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate, identified by the CAS number 2229655-81-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their versatile properties in drug design and material science. The structure of this molecule features a piperidine ring substituted with a tert-butyl group, a 3-amino propenyl group, and two methyl groups at the 5-position of the ring. These substituents contribute to its unique chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as organocatalysis and microwave-assisted synthesis. These techniques not only enhance the yield but also improve the purity of the product, making it more suitable for high-throughput screening in drug discovery pipelines. The presence of an amino group in the molecule makes it a promising candidate for bioconjugation reactions, which are critical in developing targeted drug delivery systems.

One of the most intriguing aspects of tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-1-carboxylate is its potential as a building block in medicinal chemistry. Researchers have explored its ability to modulate enzyme activity, particularly in kinases and proteases, which are key targets in oncology and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound can inhibit specific kinase pathways involved in cancer cell proliferation.

In addition to its pharmacological applications, this compound has garnered attention in materials science due to its unique physical properties. The piperidine ring structure imparts rigidity to the molecule, while the tert-butyl group introduces steric bulk, which can be exploited in designing self-assembling materials or stimuli-responsive polymers. Recent research has demonstrated that this compound can serve as a precursor for generating porous materials with applications in gas storage and catalysis.

The synthesis of tert-butyl 2-(3-aminoprop-1-en-1-yl)-5,5-dimethylpiperidine-carboxylate involves a multi-step process that combines nucleophilic substitution and conjugate addition reactions. The use of chiral catalysts has been pivotal in achieving high enantioselectivity during these steps, which is essential for producing optically pure compounds required in pharmaceuticals.

From an environmental standpoint, the development of sustainable synthetic routes for this compound is a growing area of interest. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For example, solvent-free reactions and biodegradable catalysts are being explored to enhance the eco-friendliness of its synthesis.

In conclusion, tert-butyl 2-(3-amino propenyl)-5,5-dimethyl piperidine carboxy late, CAS No. 2229655814, represents a versatile molecule with diverse applications across multiple disciplines. Its role as a key intermediate in drug discovery and materials science underscores its importance in contemporary chemical research. As advancements continue to unfold, this compound is poised to contribute significantly to both academic and industrial innovations.